Cas no 1417566-32-5 (5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile)

• Product Name: 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile
• CAS No: 1417566-32-5
• MF: C₁₂H₆ClN₃O₃
• MW: 275.647341251373
• MDL: MFCD22566370
• CID: 4699101
• Update Time: 2025-05-27

5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile
• 5-Chloro-2-((3-nitropyridin-2-yl)oxy)benzonitrile

• MDL： MFCD22566370
• Inchi： 1S/C12H6ClN3O3/c13-9-3-4-11(8(6-9)7-14)19-12-10(16(17)18)2-1-5-15-12/h1-6H
• InChI Key： UWYQYRKWCLHDFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)OC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.01
• Monoisotopic Mass: 275.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7

Additional information on 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile

Comprehensive Overview of 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile (CAS No. 1417566-32-5)

5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile, with the CAS registry number 1417566-32-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine derivatives, which are widely studied for their potential applications in drug discovery and crop protection. The unique structural features of this molecule, including the chloro-substituted benzonitrile and nitropyridine ether moieties, contribute to its diverse reactivity and functional properties.

In recent years, the scientific community has shown growing interest in 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile due to its potential as a building block for small molecule inhibitors and biologically active compounds. Researchers are particularly intrigued by its molecular architecture, which offers multiple sites for further chemical modifications. The presence of both electron-withdrawing (nitro group) and electron-donating (ether linkage) components creates an interesting electronic profile that may influence its interactions with biological targets.

The synthesis of CAS 1417566-32-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic coupling reactions and protective group strategies to construct the key ether linkage between the pyridine and benzene rings. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are essential for confirming its structural integrity and pharmaceutical-grade quality.

From a pharmacological perspective, derivatives of 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile have shown promise in preliminary studies for various therapeutic areas. The compound's core structure has been investigated as a potential scaffold for developing kinase inhibitors, which are important targets in cancer research and inflammatory diseases. Additionally, the nitropyridine moiety may contribute to enhanced membrane permeability, a desirable property for drug candidates.

In agrochemical applications, compounds structurally related to 1417566-32-5 have demonstrated activity against certain plant pathogens. The combination of chlorobenzonitrile and nitropyridine functionalities may offer unique modes of action in pest control formulations. However, it's important to note that extensive environmental and safety evaluations are required before any potential agricultural use.

The physicochemical properties of 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile are crucial for its handling and application in various research settings. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Researchers working with this material should consider its stability under various pH conditions and photochemical behavior, as these factors may influence experimental outcomes.

Recent advancements in computational chemistry have enabled more efficient study of compounds like CAS 1417566-32-5. Molecular modeling techniques can predict its electronic distribution, conformational preferences, and potential molecular interactions with biological targets. These in silico approaches complement traditional laboratory research and can accelerate the discovery of valuable derivatives.

Quality control is paramount when working with 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile in research applications. Reputable suppliers provide detailed certificates of analysis that include information about purity, residual solvents, and other quality parameters. Researchers should verify these specifications and consider conducting additional analytical tests when the compound will be used in sensitive applications.

The future research directions for 1417566-32-5 may include exploration of its structure-activity relationships through systematic derivatization. The development of more efficient synthetic routes and the investigation of its potential in material science applications represent additional areas of interest. As with any specialized chemical, proper safety protocols must be followed during handling and storage.

From an industrial perspective, the scalable production of 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile requires optimization of synthetic procedures to ensure cost-effectiveness while maintaining high quality. Process chemistry innovations may focus on green chemistry principles, such as reducing organic waste and improving atom economy in the manufacturing process.

In conclusion, 5-Chloro-2-[(3-nitropyridin-2-yl)oxy]benzonitrile (CAS No. 1417566-32-5) represents an interesting chemical entity with potential applications across multiple scientific disciplines. Its unique structural features and reactivity profile continue to attract research attention, particularly in the context of medicinal chemistry and agrochemical development. As scientific understanding of this compound grows, so too may its practical applications and significance in various fields of study.